Cas no 38096-48-9 (Oxireno[9,10]cyclodeca[1,2-b]furan-5-carboxylic acid, 6-(acetyloxy)-1a,2,3,6,7,7a,8,9,10a,10b-decahydro-1a-methyl-8-methylene-7-[(2-methyl-1-oxo-2-propen-1-yl)oxy]-9-oxo-, methyl ester, (1aR,4Z,6S,7S,7aR,10aS,10bR)-)

• Product Name: Oxireno[9,10]cyclodeca[1,2-b]furan-5-carboxylic acid, 6-(acetyloxy)-1a,2,3,6,7,7a,8,9,10a,10b-decahydro-1a-methyl-8-methylene-7-[(2-methyl-1-oxo-2-propen-1-yl)oxy]-9-oxo-, methyl ester, (1aR,4Z,6S,7S,7aR,10aS,10bR)-
• CAS No: 38096-48-9
• MF: C₂₂H₂₆O₉
• MW: 434.436447620392
• CID: 323098
• Update Time: 2024-03-01

Oxireno[9,10]cyclodeca[1,2-b]furan-5-carboxylic acid, 6-(acetyloxy)-1a,2,3,6,7,7a,8,9,10a,10b-decahydro-1a-methyl-8-methylene-7-[(2-methyl-1-oxo-2-propen-1-yl)oxy]-9-oxo-, methyl ester, (1aR,4Z,6S,7S,7aR,10aS,10bR)- Chemical and Physical Properties

Names and Identifiers

• Oxireno[9,10]cyclodeca[1,2-b]furan-5-carboxylicacid, 6-(acetyloxy)-1a,2,3,6,7,7a,8,9,10a,10b-decahydro-1a-methyl-8-methylene-7-[(2-methyl-1-oxo-2-propenyl)oxy]-9-oxo-,methyl ester, (1aR,4Z,6S,7S,7aR,10aS,10bR)- (9CI)
• Oxireno[9,10]cyclodeca[1,2-b]furan-5-carboxylicacid, 6-(acetyloxy)-1a,2,3,6,7,7a,8,9,10a,10b-decahydro-1a-methyl-8-methylene-7-[(2-methyl-1-oxo-2-propenyl)oxy]-9-oxo-,methyl ester, (1aR,4Z,6S,7S,7aR,1
• Fluctuadin
• Oxireno[9,10]cyclodeca[1,2-b]furan-5-carboxylicacid, 6-(acetyloxy)-1a,2,3,6,7,7a,8,9,10a,10b-decahydro-1a-methyl-8-methylene-7-[(2-methyl-1-oxo-2-propenyl)oxy]-9-oxo-,methyl ester, [1aR-(1aR*,4Z,6S*,7S*,7aR*,10aS*,10bR*)]-
• CID 101915963
• Oxireno[9,10]cyclodeca[1,2-b]furan-5-carboxylic acid, 6-(acetyloxy)-1a,2,3,6,7,7a,8,9,10a,10b-decahydro-1a-methyl-8-methylene-7-[(2-methyl-1-oxo-2-propen-1-yl)oxy]-9-oxo-, methyl ester, (1aR,4Z,6S,7S,7aR,10aS,10bR)-

• Inchi： 1S/C22H26O9/c1-10(2)19(24)29-16-14-11(3)20(25)30-17(14)18-22(5,31-18)9-7-8-13(21(26)27-6)15(16)28-12(4)23/h8,14-18H,1,3,7,9H2,2,4-6H3/b13-8+/t14-,15+,16+,17+,18-,22-/m1/s1
• InChI Key： LJKGHMJIYVXYAL-NIWVQZBGSA-N
• SMILES： O1[C@@H]2[C@@H]3[C@H](C(=C)C(=O)O3)[C@@H]([C@H](C(C(=O)OC)=CCC[C@@]12C)OC(C)=O)OC(C(=C)C)=O |c:16|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 885
• Topological Polar Surface Area: 118
• XLogP3: 1.474

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 559.9±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives